Cas no 6790-09-6 (HO-PEG12-OH)

• Product Name: HO-PEG12-OH
• CAS No: 6790-09-6
• MF: C₂₄H₅₀O₁₃
• MW: 546.646009922028
• MDL: MFCD06201001
• CID: 46993
• PubChem ID: 87569269
• Update Time: 2026-05-14

HO-PEG12-OH Chemical and Physical Properties

Names and Identifiers

• Dodecaethylene glycol
• 3,6,9,12,15,18,21,24,27,30,33-Undecaoxapentatriacontane-1,35-diol
• HO-12-OH
• 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• dodecaethyleneglycol
• POLYETHYLENE GLYCOL PEG400
• 12P
• Dodeca-ethylene glycol
• BIPG1678
• WRZXKWFJEFFURH-UHFFFAOYSA-N
• Dodecaethylene glycol (7CI,8CI)
• HO-PEG12-OH

• MDL： MFCD06201001
• Inchi： 1S/C24H50O13/c25-1-3-27-5-7-29-9-11-31-13-15-33-17-19-35-21-23-37-24-22-36-20-18-34-16-14-32-12-10-30-8-6-28-4-2-26/h25-26H,1-24H2
• InChI Key： WRZXKWFJEFFURH-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])O[H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 546.32500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 37
• Rotatable Bond Count: 34
• Complexity: 360
• Topological Polar Surface Area: 142

Experimental Properties

• Melting Point: 38°C
• Boiling Point: 325°C/5mmHg(lit.)
• PSA: 141.99000
• LogP: -0.84640

HO-PEG12-OH Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Other Chemical additives

Additional information on HO-PEG12-OH

Introduction to HO-PEG12-OH (CAS No. 6790-09-6)

HO-PEG12-OH, also known as 12-hydroxy-poly(ethylene glycol), is a versatile and widely used compound in the fields of chemistry, biology, and pharmaceuticals. With a CAS number of 6790-09-6, this compound is characterized by its unique structure, which consists of a poly(ethylene glycol) (PEG) chain terminated by hydroxyl groups at both ends. The molecular formula of HO-PEG12-OH is C₁₂H₂₆O₁₃, and its molecular weight is approximately 362.34 g/mol.

The PEG moiety in HO-PEG12-OH is renowned for its biocompatibility, low toxicity, and excellent solubility in both water and organic solvents. These properties make it an ideal candidate for various applications, including drug delivery systems, surface modification of nanoparticles, and the synthesis of functional polymers. The hydroxyl groups at the termini of the PEG chain provide reactive sites for further chemical modifications, enabling the creation of a wide range of derivatives with tailored properties.

Recent research has highlighted the potential of HO-PEG12-OH in enhancing the stability and bioavailability of therapeutic agents. For instance, a study published in the Journal of Controlled Release demonstrated that HO-PEG12-OH can be used to create stable micelles for the delivery of hydrophobic drugs. The PEG chains form a hydrophilic corona that shields the hydrophobic core from premature degradation, thereby improving the drug's circulation time and therapeutic efficacy.

In another study published in Biomaterials, researchers explored the use of HO-PEG12-OH in the development of stimuli-responsive hydrogels. These hydrogels can be designed to release drugs in response to specific environmental cues such as pH changes or temperature variations. The ability to control drug release with high precision makes HO-PEG12-OH an attractive material for personalized medicine and targeted therapy.

The biocompatibility of HO-PEG12-OH has also been extensively studied. A review article in Advanced Drug Delivery Reviews summarized the findings from multiple clinical trials, indicating that HO-PEG12-OH exhibits minimal cytotoxicity and immunogenicity. This makes it suitable for use in medical devices, tissue engineering scaffolds, and other biomedical applications where biocompatibility is crucial.

Beyond its applications in drug delivery and biocompatibility, HO-PEG12-OH has shown promise in other areas such as gene delivery and imaging agents. In gene therapy, HO-PEG12-OH can be used to modify viral vectors or non-viral carriers to enhance their stability and reduce immune recognition. In imaging applications, it can be conjugated with contrast agents to improve their solubility and targeting efficiency.

The synthesis of HO-PEG12-OH typically involves the polymerization of ethylene oxide followed by end-capping with methanol to introduce the hydroxyl groups. This process can be fine-tuned to control the molecular weight and polydispersity index (PDI) of the final product. High-purity HO-PEG12-OH with a narrow PDI is often preferred for pharmaceutical applications due to its consistent performance and reduced batch-to-batch variability.

In conclusion, HO-PEG12-OH (CAS No. 6790-09-6) is a multifunctional compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique properties make it an invaluable tool for researchers and developers working on advanced materials and therapeutic strategies. As research continues to uncover new possibilities, the importance of HO-PEG12-OH is likely to grow even further.